Cas no 1073-18-3 (3-Methyl-4-nitroisothiazole)

• Product Name: 3-Methyl-4-nitroisothiazole
• CAS No: 1073-18-3
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• MDL: MFCD11036122
• CID: 117403
• PubChem ID: 23261603
• Update Time: 2025-06-11

3-Methyl-4-nitroisothiazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitroisothiazole
• 3-methyl-4-nitro-1,2-thiazole
• 3-Methyl-4-nitro-isothiazole
• Isothiazole,3-methyl-4-nitro-
• 3-Methyl-4-nitroisothiazol
• 4-Nitro-3-methyl-isothiazol
• 4-Nitro-3-methyl-isothiazole
• Isothiazole,3-methyl-4-nitro
• MFCD11036122
• AKOS006306775
• 1073-18-3
• DTXSID10631708
• A895507
• BAA07318
• AS-5808
• FT-0689925

• MDL： MFCD11036122
• Inchi： 1S/C4H4N2O2S/c1-3-4(6(7)8)2-9-5-3/h2H,1H3
• InChI Key： FOWVNQQFRSJOLM-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 143.99900
• Monoisotopic Mass: 143.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• PSA: 86.95000
• LogP: 1.88290

3-Methyl-4-nitroisothiazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Nitrothiazoles

Additional information on 3-Methyl-4-nitroisothiazole

Recent Advances in the Study of 3-Methyl-4-nitroisothiazole (CAS: 1073-18-3) in Chemical Biology and Pharmaceutical Research

3-Methyl-4-nitroisothiazole (CAS: 1073-18-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its nitroisothiazole core, has been explored for its potential in drug discovery, agrochemical development, and as a building block in organic synthesis. Recent studies have focused on its unique chemical properties, biological activities, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of interest is the role of 3-methyl-4-nitroisothiazole in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for new antibiotics. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacokinetic properties.

In addition to its antimicrobial properties, 3-methyl-4-nitroisothiazole has shown promise in the field of anticancer research. A recent preprint on bioRxiv reported that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those with high levels of oxidative stress. The researchers proposed that the nitro group in the isothiazole ring may act as a redox modulator, inducing apoptosis in cancer cells while sparing normal cells. These findings open new avenues for the development of targeted cancer therapies, although further in vivo studies are needed to validate these effects.

The synthetic utility of 3-methyl-4-nitroisothiazole has also been a focus of recent research. A 2022 publication in Organic Letters described a novel, scalable synthesis route for this compound, which significantly improves yield and reduces the use of hazardous reagents. This advancement is particularly important for industrial applications, where the demand for this compound as a synthetic intermediate is growing. The new method employs a one-pot, metal-free approach, aligning with the principles of green chemistry and making it more environmentally sustainable.

From a structural perspective, computational studies have provided insights into the molecular interactions of 3-methyl-4-nitroisothiazole with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling revealed that the compound's unique electronic distribution allows it to form stable complexes with various enzymes and receptors. These computational findings are guiding the rational design of more potent and selective derivatives, accelerating the drug discovery process.

Despite these promising developments, challenges remain in the clinical translation of 3-methyl-4-nitroisothiazole-based compounds. Issues such as metabolic stability, oral bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent patent filings indicate that several pharmaceutical companies are actively working on optimizing these properties, suggesting that clinical candidates may emerge in the near future.

In conclusion, 3-methyl-4-nitroisothiazole (CAS: 1073-18-3) represents a versatile scaffold with significant potential in multiple areas of chemical biology and pharmaceutical research. The latest studies underscore its value as a lead compound for antimicrobial and anticancer agents, while advances in synthesis methods are facilitating its broader application. As research continues to unravel its full potential, this compound is likely to play an increasingly important role in drug discovery and development pipelines.